Cas no 80102-43-8 (3-phenylpyrazino[2,3-b]quinoxaline)

3-phenylpyrazino[2,3-b]quinoxaline structure
80102-43-8 structure
Product Name:3-phenylpyrazino[2,3-b]quinoxaline
CAS No:80102-43-8
MF:C16H10N4
MW:258.27740240097
CID:881786
PubChem ID:279245
Update Time:2025-04-19

3-phenylpyrazino[2,3-b]quinoxaline Chemical and Physical Properties

Names and Identifiers

    • 3-phenylpyrazino[2,3-b]quinoxaline
    • 2-phenylpyrazino[2,3-b]quinoxaline
    • 2-phenylpyrazino< 2,3-b> quinoxaline
    • AC1L5PSY
    • AC1Q4WJG
    • AG-J-70123
    • AR-1E5026
    • CTK5E7454
    • NSC129585
    • 80102-43-8
    • CHEMBL1966744
    • DTXSID80299354
    • NSC-129585
    • Inchi: 1S/C16H10N4/c1-2-6-11(7-3-1)14-10-17-15-16(20-14)19-13-9-5-4-8-12(13)18-15/h1-10H
    • InChI Key: ILVJSCIBHRYTMB-UHFFFAOYSA-N
    • SMILES: N1C2C(=NC=C(C3C=CC=CC=3)N=2)N=C2C=CC=CC=12

Computed Properties

  • Exact Mass: 258.0907
  • Monoisotopic Mass: 258.090546336g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 1
  • Complexity: 328
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 51.6Ų

Experimental Properties

  • PSA: 51.56
  • LogP: 3.24000
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